Cas no 486449-98-3 ((R)-3-Aminooctane-1-ol)

(R)-3-Aminooctane-1-ol structure
(R)-3-Aminooctane-1-ol structure
Product Name:(R)-3-Aminooctane-1-ol
CAS No:486449-98-3
MF:C8H19NO
MW:145.242562532425
CID:2649779
PubChem ID:11446412
Update Time:2025-04-21

(R)-3-Aminooctane-1-ol Chemical and Physical Properties

Names and Identifiers

    • DTXSID401314604
    • AKOS006351018
    • (R)-3-Aminooctane-1-ol
    • (3R)-3-aminooctan-1-ol
    • 1-Octanol, 3-amino-, (3R)-
    • 486449-98-3
    • (3R)-3-Amino-1-octanol
    • Inchi: 1S/C8H19NO/c1-2-3-4-5-8(9)6-7-10/h8,10H,2-7,9H2,1H3/t8-/m1/s1
    • InChI Key: WEULDFVYEFALMV-MRVPVSSYSA-N
    • SMILES: OCC[C@@H](CCCCC)N

Computed Properties

  • Exact Mass: 145.146664230Da
  • Monoisotopic Mass: 145.146664230Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 6
  • Complexity: 66.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 46.3Ų

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